Cas no 87679-71-8 (Trandolaprilat)
Trandolaprilat structure
Product Name:Trandolaprilat
CAS No:87679-71-8
MF:C22H30N2O5
MW:402.484006404877
CID:61108
PubChem ID:5464097
Update Time:2025-09-21
Trandolaprilat Chemical and Physical Properties
Names and Identifiers
-
- Trandolaprilat
- (2S,3aR,7aS)-1-((S)-N-((S)-1-Carboxy-3-phenylpropyl)alanyl)hexahydro-2-indolinecarboxylic acid
- (2S,3aR,7aS)-1-[(2S)-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
- Trandolaprilat Monohydrate
- Trandolaprilate
- Trandolaprilate [INN-French]
- Trandolaprilatum
- Trandolaprilatum [INN-Latin]
- UNII-RR6866VL0O
- (2S,3aR,7aS)-1-[(2S)-2-[[(1S)-1-Carboxy-3-phenylpropyl]amino]-1-oxopropyl]octahydro 1H-indole-2-carboxylic acid
- Trandolapril diacid
- (2S,3aR,7aS)-1-[(2S)-2-[[(1S)-1-Carboxy-3-phenylpropyl]amino]-1-oxopropyl]octahydro-1H-indole-2-carboxylic acid (ACI)
- 1H-Indole-2-carboxylic acid, 1-[2-[(1-carboxy-3-phenylpropyl)amino]-1-oxopropyl]octahydro-, [2S-[1[R*(R*)],2α,3aα,7aβ]]- (ZCI)
- RU 44403
- Trandolaprilatum (INN-Latin)
- (2S,3aR,7aS)-1-[(2S)-2-{[(1S)-1-carboxy-3-phenylpropyl]amino}propanoyl]octahydro-1H-indole-2-carboxylic acid
- CHEBI:141521
- (2S,3aR,7aS)-1-((S)-2-(((S)-1-Carboxy-3-phenylpropyl)amino)propanoyl)octahydro-1H-indole-2-carboxylic acid
- Trandolaprilat?
- Trandolaprilat [INN]
- X93
- EX-A4862
- (2S,3aR,7aS)-1-(((S)-1-carboxy-3-phenylpropyl)-L-alanyl)octahydro-1H-indole-2-carboxylic acid
- Q27089019
- AKOS040744688
- RU-44403
- SCHEMBL197063
- TRANDOLAPRIL DIACID [MI]
- (2S,3aR,7aS)-1-[(2S)-2-[[(2S)-1-hydroxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
- AC-36725
- TRANDOLAPRIL IMPURITY E [EP IMPURITY]
- Trandolapril impurity E
- CHEMBL1201387
- DTXSID101024709
- CS-0014045
- RR6866VL0O
- (2S,3aR,7aS)-1-(2-((S)-1-carboxy-3-phenylpropylamino)propanoyl)octahydro-1H-indole-2-carboxylic acid
- 1-(2-((1-Carboxy-3-phenylpropyl)amino)-1-oxopropyl)octahydro-1H-indole-2-carboxylic acid
- Trandolaprilate (INN-French)
- C21515
- TRANDOLAPRILAT [WHO-DD]
- (2S,3aR,7aS)-1-[(2S)-2-{[(1S)-1-carboxy-3-phenylpropyl]amino}propanoyl]octahydro-1H-indole-2-carboxylic acid (non-preferred name)
- 87679-71-8
- AHYHTSYNOHNUSH-HXFGRODQSA-N
- RU44403
- HY-A0116
- GTPL6455
- TRANDOLAPRIL IMPURITY E (EP IMPURITY)
- NS00120085
- DB14209
- (2S,3aR,7aS)-1-((2S)-2-(((1S)-1-carboxy-3-phenylpropyl)amino)propanoyl)octahydro-1H-indole-2-carboxylic acid
-
- MDL: MFCD00868270
- Inchi: 1S/C22H30N2O5/c1-14(23-17(21(26)27)12-11-15-7-3-2-4-8-15)20(25)24-18-10-6-5-9-16(18)13-19(24)22(28)29/h2-4,7-8,14,16-19,23H,5-6,9-13H2,1H3,(H,26,27)(H,28,29)/t14-,16+,17-,18-,19-/m0/s1
- InChI Key: AHYHTSYNOHNUSH-HXFGRODQSA-N
- SMILES: C(N1[C@H](C(=O)O)C[C@H]2CCCC[C@H]12)(=O)[C@H](C)N[C@H](C(=O)O)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 402.21500
- Monoisotopic Mass: 402.215
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 107A^2
Experimental Properties
- Color/Form: Solid powder
- Density: 1.247
- Melting Point: 132-134°C
- Boiling Point: 640.5 °C at 760 mmHg
- Flash Point: 341.2 °C
- PSA: 106.94000
- LogP: 2.62360
Trandolaprilat Security Information
- Signal Word:Warning
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Trandolaprilat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S0868-5mg |
Trandolaprilat |
87679-71-8 | 5mg |
¥795.42 | 2022-04-26 | ||
| S e l l e c k ZHONG GUO | S0868-25mg |
Trandolaprilat |
87679-71-8 | 25mg |
¥2433.29 | 2022-04-26 | ||
| DC Chemicals | DC32672-100 mg |
Trandolaprilat |
87679-71-8 | >98% | 100mg |
$550.0 | 2022-02-28 | |
| DC Chemicals | DC32672-250 mg |
Trandolaprilat |
87679-71-8 | >98% | 250mg |
$950.0 | 2022-02-28 | |
| DC Chemicals | DC32672-1g |
Trandolaprilat |
87679-71-8 | >98% | 1g |
$1900.0 | 2023-09-15 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1672723-25MG |
Trandolapril Related Compound E |
87679-71-8 | 25mg |
¥10117.6 | 2023-09-06 | ||
| Biosynth | IT28367-2 mg |
Trandolaprilat |
87679-71-8 | 2mg |
$63.54 | 2023-01-04 | ||
| Biosynth | IT28367-5 mg |
Trandolaprilat |
87679-71-8 | 5mg |
$127.05 | 2023-01-04 | ||
| Biosynth | IT28367-10 mg |
Trandolaprilat |
87679-71-8 | 10mg |
$228.70 | 2023-01-04 | ||
| Biosynth | IT28367-25 mg |
Trandolaprilat |
87679-71-8 | 25mg |
$540.00 | 2023-01-04 |
Trandolaprilat Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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